2-cyclopentyl-7-methoxyquinolin-3-ol
Overview
Description
2-cyclopentyl-7-methoxyquinolin-3-ol, also known as 2-CPMO, is an organic compound that has been studied for its potential applications in the field of medicinal chemistry. It is a heterocyclic compound, containing both an aromatic ring and a nitrogen atom in its structure. 2-CPMO has been studied for its potential applications in the synthesis of pharmaceuticals, due to its low toxicity and low environmental impact.
Scientific Research Applications
2-cyclopentyl-7-methoxyquinolin-3-ol has been studied for its potential applications in medicinal chemistry. It has been used in the synthesis of various pharmaceuticals, including anti-cancer agents and anti-inflammatory drugs. It has also been studied for its potential use in the synthesis of antibiotics and antifungal agents. In addition, 2-cyclopentyl-7-methoxyquinolin-3-ol has been studied for its potential use in the synthesis of optically active molecules and for its potential use as a ligand in metal complexes.
Mechanism of Action
The exact mechanism of action of 2-cyclopentyl-7-methoxyquinolin-3-ol is not yet fully understood. However, it is believed to interact with various proteins and enzymes in the body, resulting in changes in biochemical and physiological processes. It is thought to be involved in the regulation of cell growth and differentiation, and may be involved in the modulation of inflammation and the immune response.
Biochemical and Physiological Effects
2-cyclopentyl-7-methoxyquinolin-3-ol has been studied for its potential effects on biochemical and physiological processes. It has been shown to have anti-inflammatory and antioxidant properties and to inhibit the activity of certain enzymes involved in cell growth and differentiation. In addition, it has been shown to modulate the activity of certain proteins involved in the regulation of inflammation and the immune response.
Advantages and Limitations for Lab Experiments
The use of 2-cyclopentyl-7-methoxyquinolin-3-ol in laboratory experiments has several advantages. It is a relatively non-toxic compound, and its low environmental impact makes it an attractive option for use in laboratory experiments. In addition, its low cost makes it an attractive option for use in research. However, the use of 2-cyclopentyl-7-methoxyquinolin-3-ol in laboratory experiments is not without its limitations. It is a relatively new compound, and its exact mechanism of action is not yet fully understood. In addition, its low solubility in water makes it difficult to use in certain experiments.
Future Directions
The potential applications of 2-cyclopentyl-7-methoxyquinolin-3-ol are vast, and there are many future directions for research. One potential direction is to further investigate the mechanism of action of 2-cyclopentyl-7-methoxyquinolin-3-ol and its effects on biochemical and physiological processes. In addition, further research could be conducted to explore its potential applications in the synthesis of pharmaceuticals and other optically active molecules. Furthermore, further research could be conducted to investigate the potential toxicity and environmental impact of 2-cyclopentyl-7-methoxyquinolin-3-ol, as well as its potential uses in metal complexes. Finally, further research could be conducted to explore the potential use of 2-cyclopentyl-7-methoxyquinolin-3-ol in the treatment of various diseases and conditions.
Synthesis Methods
2-cyclopentyl-7-methoxyquinolin-3-ol can be synthesized in several different ways, but the most common methods involve the use of a Grignard reaction and a Wittig reaction. In the Grignard reaction, a Grignard reagent is reacted with a 2-cyclopentyl-7-methoxyquinoline to produce 2-cyclopentyl-7-methoxyquinolin-3-ol. In the Wittig reaction, a Wittig reagent is reacted with a 2-cyclopentyl-7-methoxyquinoline to produce 2-cyclopentyl-7-methoxyquinolin-3-ol. Both of these reactions have been used to successfully synthesize 2-cyclopentyl-7-methoxyquinolin-3-ol in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopentyl-7-methoxyquinolin-3-ol involves the condensation of 2-cyclopentyl-3-hydroxyquinoline with methoxyacetaldehyde followed by reduction of the resulting imine.", "Starting Materials": [ "2-cyclopentyl-3-hydroxyquinoline", "Methoxyacetaldehyde" ], "Reaction": [ "Step 1: Condensation of 2-cyclopentyl-3-hydroxyquinoline with methoxyacetaldehyde in the presence of a Lewis acid catalyst to form the imine intermediate.", "Step 2: Reduction of the imine intermediate using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield 2-cyclopentyl-7-methoxyquinolin-3-ol." ] } | |
CAS RN |
2137662-93-0 |
Product Name |
2-cyclopentyl-7-methoxyquinolin-3-ol |
Molecular Formula |
C15H17NO2 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
